Cas no 1423-10-5 (Fluorobenzene-d5)
Fluorobenzene-d5 (C6D5F) is a deuterated analog of fluorobenzene, where all five hydrogen atoms on the aromatic ring are replaced with deuterium. This isotopically labeled compound is widely used as a solvent and internal standard in nuclear magnetic resonance (NMR) spectroscopy due to its high isotopic purity (>99%) and minimal interference with proton signals. Its chemical stability and predictable splitting patterns make it valuable for structural elucidation and quantitative analysis in organic and pharmaceutical research. Fluorobenzene-d5 is also employed in mechanistic studies and as a tracer in kinetic experiments, offering enhanced precision in deuterium labeling applications.
Fluorobenzene-d5 structure
Product Name:Fluorobenzene-d5
CAS No:1423-10-5
MF:C6H5F
MW:101.133113622665
MDL:MFCD00000281
CID:146829
PubChem ID:24850530
Update Time:2025-05-27
Fluorobenzene-d5 Chemical and Physical Properties
Names and Identifiers
-
- Benzene-1,2,3,4,5-d5,6-fluoro-
- Fluorobenzene-d4
- d5-fluorobenzene
- DE825
- EINECS 215-831-6
- pentadeuterio-fluoro-benzene
- perdeuteriofluorobenzene
- FLUOROBENZENE-D5
- fluoro(2H5)benzene
- Benzene-d5, fluoro-
- (2H5)Phenyl fluoride
- (ISOTOPIC ENRICHMENT )
- 1-Fluoro(2,3,4,5,6-2H5)benzene
- Fluorobenzene-d598+atom%d
- FLUOROBENZENE-D5, 99 ATOM % D
- Fluorobenzene-D5 > 98.0 Atom % D
- Fluorobenzene-d5 98 atom % D, 99% (CP)
- DTXSID30162009
- J-007634
- 1,2,3,4,5-pentadeuterio-6-fluorobenzene
- HY-142106
- Fluorobenzene-d5, 98 atom % D, 99% (CP)
- 1423-10-5
- 1-fluoro(H)benzene
- D98729
- CS-0376198
- Pentadeuterofluorobenzene
- SCHEMBL1332086
- Benzene-1,2,3,4,5-d5, 6-fluoro-
- MFCD00000281
- 1-fluoro((2)H)benzene
- Fluorobenzene (D5, 98%)
- 1,2,3,4,5-pentadeuterio-6-fluoro-benzene
- 1-FLUORO((2)H?)BENZENE
- PYLWMHQQBFSUBP-RALIUCGRSA-N
- Fluorobenzene-d5
-
- MDL： MFCD00000281
- Inchi： 1S/C6H5F/c7-6-4-2-1-3-5-6/h1-5H/i1D,2D,3D,4D,5D
- InChI Key： PYLWMHQQBFSUBP-RALIUCGRSA-N
- SMILES： FC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]
Computed Properties
- Exact Mass: 101.06900
- Monoisotopic Mass: 101.069
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 46.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.078 g/mL at 25 °C
- Melting Point: -42ºC
- Boiling Point: 84.4 °C(lit.)
- Flash Point: Fahrenheit: 8.6 ° f < br / > Celsius: -13 ° C < br / >
- Refractive Index: n20/D 1.4651(lit.)
- PSA: 0.00000
- LogP: 1.82570
- Solubility: Not determined
Fluorobenzene-d5 Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H225-H315-H319-H335
- Warning Statement： P210-P261-P305+P351+P338
- Hazardous Material transportation number：UN 2387
- WGK Germany：2
- Hazard Category Code： 36/37/38
- Safety Instruction： S16; S26; S36
- RTECS：DA0800000
-
Hazardous Material Identification：
- Safety Term：S16;S29;S33;S7
- Risk Phrases：R36/37/38
Fluorobenzene-d5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F588302-100mg |
Fluorobenzene-d5 |
1423-10-5 | 100mg |
$ 108.00 | 2023-09-07 | ||
| TRC | F588302-250mg |
Fluorobenzene-d5 |
1423-10-5 | 250mg |
$ 210.00 | 2023-09-07 | ||
| TRC | F588302-1g |
Fluorobenzene-d5 |
1423-10-5 | 1g |
$ 589.00 | 2023-09-07 | ||
| TRC | F588302-5g |
Fluorobenzene-d5 |
1423-10-5 | 5g |
$1691.00 | 2023-05-18 | ||
| Apollo Scientific | DE825-1g |
Fluorobenzene-D5 > 98.0 Atom % D |
1423-10-5 | >98.0 Atom % D | 1g |
￡78.00 | 2022-04-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F924163-1g |
Fluorobenzene-d5 |
1423-10-5 | 98 atom % D, 99% (CP) | 1g |
￥3,226.00 | 2022-10-10 | |
| abcr | AB258292-1 g |
Fluorobenzene-d5, 98 atom%D; . |
1423-10-5 | 1 g |
€222.60 | 2023-07-20 | ||
| abcr | AB258292-5 g |
Fluorobenzene-d5, 98 atom%D; . |
1423-10-5 | 5 g |
€827.80 | 2023-07-20 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 175803-1G |
Fluorobenzene-d5 |
1423-10-5 | 99% | 1g |
¥1485.4 | 2023-05-03 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 175803-5G |
Fluorobenzene-d5 |
1423-10-5 | 99% | 5g |
¥5086.36 | 2023-05-03 |
Fluorobenzene-d5 Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
1423-10-5 (Fluorobenzene-d5) Related Products
- 34468-25-2(Benzene, fluoro-, radical ion(1+))
- 61837-13-6(Phenylium, 2-fluoro-)
- 1423-09-2(Benzene-1,2,4,5-d4,3,6-difluoro- (8CI,9CI))
- 61837-15-8(Phenylium, 4-fluoro-)
- 2973-48-0(o-c6h4f)
- 1173022-08-6(1,3-Difluorobenzene-d4)
- 1028184-48-6(Fluorobenzene-13C6)
- 372-38-3(1,3,5-Trifluorobenzene)
- 65308-07-8(Benzene, 1,3-difluoro-, radical ion(1+))
- 61837-14-7(Phenylium, 3-fluoro-)
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